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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Diethylamino)ethanol, commonly abbreviated as DEAE, is a versatile organic compound
with the CAS number 100-37-8.[1] It is classified as an amino alcohol, integrating the chemical
characteristics of both a tertiary amine and a primary alcohol.[1][2] This dual functionality
makes it a crucial intermediate and building block in a wide array of applications, from industrial
processes like corrosion inhibition and pH stabilization to the synthesis of fine chemicals and
pharmaceuticals.[3][4] In the realm of drug development and biotechnology, DEAE is
particularly significant as a precursor for the synthesis of the local anesthetic procaine and for
the preparation of DEAE-cellulose resin, a staple in ion-exchange chromatography for purifying
proteins and nucleic acids.[3][5][6] This guide provides a comprehensive technical overview of
its properties, synthesis, applications, and associated experimental protocols.

Physicochemical and General Properties

DEAE is a colorless, hygroscopic, and flammable liquid characterized by a nauseating,
ammonia-like odor.[1][2][7] It is miscible with water and soluble in various organic solvents, a
property attributed to its polar hydroxyl group and non-polar diethyl groups.[8]

Table 1: Physicochemical Properties of 2-(Diethylamino)ethanol
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Property Value Source(s)
CAS Number 100-37-8 [1]

EC Number 202-845-2 [1]
Molecular Formula CeH1sNO [11[2]
Molecular Weight 117.19 g/mol [2][9]
Appearance Colorless, hygroscopic liquid [1][2]
Odor Nauseating, ammonia-like [1107]
Boiling Point 161-163 °C at 760 mmHg [2][4][10]
Melting/Freezing Point -70 °C (-94 °F) [21[41[7]
Density 0.885 g/cm?3 (0.8921 at 25 °C) [2][11]
Vapor Pressure 1.4 -21 mmHg at 25 °C [2][10]
Flash Point 60 °C (140 °F) [Open Cup] [21[7]
Autoignition Temperature 320 °C (608 °F) [4107]
Solubility Miscible with water [1][8]

log Kow (Octanol-Water

Partition Coefficient) 021 ]

pKa 9.87 [11]

| Refractive Index | 1.4389 - 1.4410 at 20 °C |[4][10] |

Synthesis and Manufacturing

Commercially, 2-(Diethylamino)ethanol is primarily synthesized via the reaction of

diethylamine with ethylene oxide.[1][12] An alternative method involves the reaction of
diethylamine with ethylene chlorohydrin.[1][12][13]
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Figure 1: Commercial Synthesis of 2-(Diethylamino)ethanol.

Key Applications in Research and Development

DEAE's unique structure makes it a valuable compound in several high-tech applications.

Pharmaceutical Synthesis: Procaine

DEAE is a key precursor in the synthesis of the local anesthetic procaine (Novocain).[5][14]
The synthesis involves the esterification of 4-aminobenzoic acid with 2-(diethylamino)ethanol.
[5][15] This reaction is a cornerstone in the production of this widely used pharmaceutical

agent.[5]

Biotechnology: lon-Exchange Chromatography

DEAE is the precursor for producing DEAE-cellulose resin, a weak anion exchanger
extensively used in ion-exchange chromatography.[3][6] The positively charged
diethylaminoethyl groups on the cellulose matrix bind to negatively charged biomolecules like
proteins and nucleic acids, allowing for their separation and purification.[6][16][17]
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Figure 2: Role of DEAE in lon-Exchange Chromatography.

Industrial Applications

Beyond the laboratory, DEAE serves multiple industrial purposes:

Corrosion Inhibitor: It is widely used in boiler water and steam condensate lines to prevent
corrosion by neutralizing carbonic acid and scavenging oxygen.[3][4][12]

Curing Agent: It acts as a curing agent for resins.[3][4]

Chemical Intermediate: It is used to produce emulsifiers, detergents, cosmetics, textile
finishing agents, and pesticides.[1][3][4]

pH Stabilizer: Its alkaline nature makes it an effective pH stabilizer in various formulations.[3]

Experimental Protocols
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Synthesis of Procaine

This protocol describes the synthesis of procaine via the transesterification of ethyl 4-
aminobenzoate (benzocaine) with 2-(diethylamino)ethanol, a method adapted from literature
procedures.[18][19]

Materials:

Ethyl 4-aminobenzoate (Benzocaine)

2-(Diethylamino)ethanol (DEAE)

Sodium ethoxide (EtONa)

Distilled water

Active charcoal

Procedure:

A suspension of ethyl 4-aminobenzoate (0.01 mol), 2-(diethylamino)ethanol (0.01 mol), and
sodium ethoxide (0.01 mol) is prepared in a suitable reaction vessel.[18]

e The mixture is homogenized and heated. Microwave irradiation (e.g., 700W) can be used to
accelerate the reaction, with progress monitored by thin-layer chromatography (TLC).[18]

e Upon reaction completion, the crude product (a viscous liquid that solidifies at room
temperature) is obtained.[18]

o For purification, the solid is suspended in distilled water and heated to 80°C.[18]

o Active charcoal is added for decolorization, and the mixture is filtered while hot under
reduced pressure.[18]

o The filtrate is cooled to room temperature, allowing pure procaine to precipitate as white
crystals.[18]

e The crystals are collected by filtration under reduced pressure and dried.[18]
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Figure 3: Experimental Workflow for Procaine Synthesis.
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Synthesis of 2-(Diethylamino)ethyl Chloride
Hydrochloride

This protocol outlines the chlorination of 2-(diethylamino)ethanol using thionyl chloride to
produce its more stable hydrochloride salt, a versatile chemical intermediate.[20]

Materials:

2-(Diethylamino)ethanol

Thionyl chloride (SOCI2)

Anhydrous dichloromethane

Absolute ethanol (for recrystallization)

Ice bath and standard glassware (round-bottom flask, dropping funnel, condenser)
Procedure:

» Dissolve 2-(diethylamino)ethanol in anhydrous dichloromethane in a round-bottom flask
equipped with a magnetic stirrer and dropping funnel.[20]

e Cool the flask in an ice bath to 0-5 °C.[20]

o Slowly add a solution of thionyl chloride in dichloromethane dropwise, maintaining the
reaction temperature below 10 °C.[20]

o After addition is complete, allow the mixture to warm to room temperature.
o Heat the mixture to reflux for 1-2 hours to ensure the reaction proceeds to completion.[20]

o Cool the mixture and concentrate it under reduced pressure to remove the solvent and
excess thionyl chloride.[20]

 Purify the resulting crude product by recrystallization from absolute ethanol.[20]
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o Collect the crystalline product by suction filtration, wash with a small amount of cold absolute
ethanol, and dry under vacuum.[20]

Biological Activity and Toxicology
Metabolism and Biological Effects

Metabolites of 2-(diethylamino)ethanol in the body include 2-(diethylamino)ethanol N-oxide
and diethylaminoacetic acid.[9][11] After administration, DEAE is widely distributed throughout
the body, with initial concentration in the liver.[11] Some research suggests it may have
analgesic properties and offer protection against oxidative stress.[8]

Toxicological Profile

DEAE is toxic and corrosive.[11][21] Acute exposure can cause severe irritation to the skin,
eyes, and respiratory tract.[9][11] Inhalation of vapors may lead to symptoms such as nausea,
vomiting, dizziness, and respiratory irritation.[11][22]

Table 2: Acute Toxicity Data for 2-(Diethylamino)ethanol

Route Species Value Source(s)
Oral LD50 Rat 1300 mg/kg [23]
] ~4600 mg/m3 / 4
Inhalation LC50 Rat [11]
hours
Dermal LD50 Guinea Pig ~885 mg/kg [11]

| Dermal LD50 | Rabbit | 1260 mg/kg |[23] |

Safety and Handling

Proper handling of DEAE is critical due to its hazardous nature. It is classified as a flammable
liquid and is toxic if inhaled or in contact with skin, harmful if swallowed, and causes severe
skin burns and eye damage.[21][23][24]

Table 3: GHS Hazard Classification for 2-(Diethylamino)ethanol
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Hazard Class Category Hazard Statement Source(s)
o H226: Flammable
Flammable Liquids 3 L [21][23]
liquid and vapour
- H302: Harmful if
Acute Toxicity, Oral 4 [21][23]
swallowed
Acute Toxicity, o
) 3 H331: Toxic if inhaled [21][23]
Inhalation
o H311: Toxic in contact
Acute Toxicity, Dermal 3 ] ] [21][24]
with skin
H314: Causes severe
Skin )
) o 1B skin burns and eye [21][23]
Corrosion/Irritation
damage
H314: Causes severe
Serious Eye Damage 1 skin burns and eye [25]

damage

| Aquatic Hazard (Acute) | 3 | H402: Harmful to aquatic life |[23] |

Handling Recommendations:

» Engineering Controls: Use only outdoors or in a well-ventilated area. Use explosion-proof

electrical equipment.[21][23]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection (goggles), and face protection (faceshield).[21][24] If ventilation is inadequate,
wear suitable respiratory protection.[11]

e Handling Precautions: Avoid contact with skin, eyes, and clothing.[21] Keep away from heat,
sparks, open flames, and other ignition sources.[23] Take measures to prevent the buildup of
electrostatic charge.[21]

o First Aid:
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o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with
water/shower.[24]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[24]

o Inhalation: Remove person to fresh air and keep comfortable for breathing. Immediately
call a poison center or doctor.[24]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[25]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[25] Store
locked up.[25] It is hygroscopic and should be protected from moisture.[7]

Conclusion

2-(Diethylamino)ethanol (CAS 100-37-8) is a chemical of significant utility and versatility. For
professionals in drug development and scientific research, a thorough understanding of its
properties is essential for its effective and safe application. Its role as a precursor to the
anesthetic procaine and in the preparation of DEAE-cellulose for chromatography underscores
its importance in the pharmaceutical and biotechnological landscape. Concurrently, its
hazardous nature necessitates strict adherence to safety protocols during handling and storage
to mitigate risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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